Cas no 1258651-99-8 (3-(TRIFLUOROMETHYL)CYCLOBUTANAMINE)

• Product Name: 3-(TRIFLUOROMETHYL)CYCLOBUTANAMINE
• CAS No: 1258651-99-8
• MF: C₅H₈F₃N
• MW: 139.118931770325
• CID: 3291919
• PubChem ID: 50989715
• Update Time: 2025-10-29

3-(TRIFLUOROMETHYL)CYCLOBUTANAMINE Chemical and Physical Properties

Names and Identifiers

• 3-(TRIFLUOROMETHYL)CYCLOBUTANAMINE
• SCHEMBL20790445
• SCHEMBL25625948
• EN300-6731342
• (1s,3s)-3-(trifluoromethyl)cyclobutan-1-amine
• cis-3-(trifluoromethyl)cyclobutanamine
• (1r,3r)-3-(trifluoromethyl)cyclobutan-1-amine
• 2168096-06-6
• EN300-53461
• EN300-7275310
• starbld0042168
• MJHSTECNTRJFSB-UHFFFAOYSA-N
• DTXSID201295462
• 3-(trifluoromethyl)cyclobutan-1-amine
• CS-0056868
• 2168200-42-6
• trans-3-(trifluoromethyl)cyclobutanamine
• SB18630
• SCHEMBL25235209
• 1258651-99-8
• SCHEMBL19381698
• Rel-(1r,3r)-3-(trifluoromethyl)cyclobutan-1-amine
• Rel-(1s,3s)-3-(trifluoromethyl)cyclobutan-1-amine

• Inchi： 1S/C5H8F3N/c6-5(7,8)3-1-4(9)2-3/h3-4H,1-2,9H2
• InChI Key： MJHSTECNTRJFSB-UHFFFAOYSA-N
• SMILES： FC(C1CC(C1)N)(F)F

Computed Properties

• Exact Mass: 139.06088375Da
• Monoisotopic Mass: 139.06088375Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(TRIFLUOROMETHYL)CYCLOBUTANAMINE

3-(Trifluoromethyl)cyclobutanamine (CAS No. 1258651-99-8): A Comprehensive Overview

3-(Trifluoromethyl)cyclobutanamine, identified by the CAS number 1258651-99-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its cyclobutane ring structure, which is a four-membered cyclic alkane, substituted with a trifluoromethyl group and an amine functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The structure of 3-(Trifluoromethyl)cyclobutanamine is notable for its strained cyclobutane ring, which contributes to its reactivity and potential for participation in various chemical reactions. The trifluoromethyl group (-CF3) is a strong electron-withdrawing group, which can influence the electronic properties of the molecule and enhance its stability. This makes the compound suitable for use in environments where chemical resistance and thermal stability are critical.

Recent studies have highlighted the potential of 3-(Trifluoromethyl)cyclobutanamine in drug discovery and development. Its unique structure allows for interactions with biological systems, making it a promising candidate for targeting specific enzymes or receptors. Researchers have explored its role in modulating enzyme activity, particularly in pathways related to inflammation and cellular signaling. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutic agents.

In addition to its biological applications, 3-(Trifluoromethyl)cyclobutanamine has found utility in materials science. Its ability to form stable bonds under high temperatures makes it a candidate for use in advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymer networks to enhance mechanical properties and resistance to environmental factors.

The synthesis of 3-(Trifluoromethyl)cyclobutanamine involves a multi-step process that typically begins with the preparation of cyclobutane derivatives. The introduction of the trifluoromethyl group is achieved through nucleophilic substitution or electrophilic addition reactions, depending on the specific precursor used. Optimization of reaction conditions has been a focus of recent research, with studies aiming to improve yield and reduce production costs.

The chemical stability of 3-(Trifluoromethyl)cyclobutanamine under various conditions has been extensively studied. Research indicates that the compound exhibits excellent thermal stability, retaining its structural integrity even at elevated temperatures. This property makes it suitable for applications in high-temperature environments, such as in industrial processes or aerospace materials.

In terms of environmental impact, 3-(Trifluoromethyl)cyclobutanamine has been evaluated for its biodegradability and potential toxicity. Studies suggest that the compound undergoes slow degradation under aerobic conditions, but further research is needed to fully understand its environmental fate. Regulatory agencies have expressed interest in this compound due to its potential widespread use across multiple industries.

The versatility of 3-(Trifluoromethyl)cyclobutanamine continues to drive innovation across diverse fields. Its unique combination of chemical properties positions it as a valuable tool in both academic research and industrial applications. As new research emerges, the potential uses of this compound are expected to expand further, solidifying its role as an important molecule in modern chemistry.